Cas no 1269117-91-0 (5-Pyrimidinecarboxylic acid, 4,6-dichloro-2-methyl-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 4,6-dichloro-2-methyl-, ethyl ester
• CAS No: 1269117-91-0
• MF: C₈H₈Cl₂N₂O₂
• MW: 235.067319869995
• CID: 2179642
• Update Time: 2023-11-19

5-Pyrimidinecarboxylic acid, 4,6-dichloro-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,6-dichloro-2-methylpyrimidine-5-carboxylate
• CID 23559551
• 5-Pyrimidinecarboxylic acid, 4,6-dichloro-2-methyl-, ethyl ester

• Inchi： 1S/C8H8Cl2N2O2/c1-3-14-8(13)5-6(9)11-4(2)12-7(5)10/h3H2,1-2H3
• InChI Key： ZEKCAYOAUKUBFS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(C)N=1)Cl)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 309.7±37.0 °C(Predicted)
• pka: -5.47±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives